Cas no 1375794-86-7 (methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate)

Methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate is a versatile intermediate in pharmaceutical and organic synthesis. Its structure combines a pyridine core with a 4-aminopiperidine moiety, offering reactive sites for further functionalization. The ester group at the 4-position allows for facile hydrolysis or transesterification, while the secondary amine on the piperidine ring enables selective derivatization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including kinase inhibitors and CNS-targeting agents. Its balanced lipophilicity and hydrogen-bonding capacity enhance solubility and bioavailability, making it a useful scaffold in drug discovery. High purity and stability further support its utility in research and industrial applications.
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate structure
1375794-86-7 structure
Product Name:methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
CAS No:1375794-86-7
MF:C12H17N3O2
MW:235.282282590866
MDL:MFCD22400852
CID:5208704
PubChem ID:72119436
Update Time:2025-06-09

methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylic acid, 2-(4-amino-1-piperidinyl)-, methyl ester
    • methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
    • MDL: MFCD22400852
    • Inchi: 1S/C12H17N3O2/c1-17-12(16)9-2-5-14-11(8-9)15-6-3-10(13)4-7-15/h2,5,8,10H,3-4,6-7,13H2,1H3
    • InChI Key: FQSDRJFSSKMIFH-UHFFFAOYSA-N
    • SMILES: C1(N2CCC(N)CC2)=NC=CC(C(OC)=O)=C1

methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-96297-0.05g
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
1375794-86-7 95%
0.05g
$864.0 2024-05-21
Enamine
EN300-96297-0.1g
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
1375794-86-7 95%
0.1g
$904.0 2024-05-21
Enamine
EN300-96297-0.25g
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
1375794-86-7 95%
0.25g
$946.0 2024-05-21
Enamine
EN300-96297-0.5g
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
1375794-86-7 95%
0.5g
$987.0 2024-05-21
Enamine
EN300-96297-1.0g
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
1375794-86-7 95%
1.0g
$1029.0 2024-05-21
Enamine
EN300-96297-2.5g
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
1375794-86-7 95%
2.5g
$2014.0 2024-05-21
Enamine
EN300-96297-5.0g
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
1375794-86-7 95%
5.0g
$2981.0 2024-05-21
Enamine
EN300-96297-10.0g
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
1375794-86-7 95%
10.0g
$4421.0 2024-05-21
Enamine
EN300-96297-1g
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
1375794-86-7
1g
$1029.0 2023-09-01
Enamine
EN300-96297-5g
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
1375794-86-7
5g
$2981.0 2023-09-01

Additional information on methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate

Research Update on Methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate (CAS: 1375794-86-7)

Methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate (CAS: 1375794-86-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. The presence of both the aminopiperidine and pyridine carboxylate moieties suggests its utility in targeting a variety of biological pathways, making it a versatile candidate for further exploration.

Recent studies have focused on the synthesis and optimization of methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate, with an emphasis on improving its yield and purity for pharmaceutical applications. Advanced synthetic methodologies, including microwave-assisted reactions and catalytic hydrogenation, have been employed to enhance the efficiency of its production. These efforts are critical for ensuring the scalability and reproducibility of the compound, which is essential for its transition from laboratory research to clinical development.

In addition to its synthetic utility, methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate has been evaluated for its biological activity. Preliminary in vitro studies indicate that this compound exhibits moderate inhibitory effects on certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. These findings suggest its potential as a lead compound for the development of kinase inhibitors, although further optimization and in vivo studies are required to fully elucidate its therapeutic potential.

The pharmacokinetic properties of methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate have also been a subject of investigation. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies reveal that the compound demonstrates favorable solubility and permeability, which are promising indicators for its oral bioavailability. However, its metabolic stability and potential drug-drug interactions warrant further scrutiny to ensure its suitability for clinical use.

Collaborative research efforts have explored the derivatization of methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate to enhance its pharmacological profile. By introducing various functional groups, researchers aim to improve its selectivity, potency, and safety. These modifications have led to the identification of several analogs with improved binding affinities to target proteins, highlighting the compound's potential as a scaffold for drug design.

Despite these advancements, challenges remain in the development of methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate as a therapeutic agent. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through comprehensive preclinical studies. Additionally, the compound's mechanism of action and its interactions with biological systems require further elucidation to guide its rational design and optimization.

In conclusion, methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate (CAS: 1375794-86-7) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and preliminary biological activities underscore its potential as a versatile building block for drug discovery. Continued research efforts, including synthetic optimization, biological evaluation, and pharmacokinetic studies, will be essential to fully harness its therapeutic capabilities and advance its development toward clinical applications.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.